N-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-N'-(2-methoxyphenyl)urea

• IUPAC Name: 1-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C16H13FN4O2S/c1-23-13-9-5-4-8-12(13)18-15(22)19-16-21-20-14(24-16)10-6-2-3-7-11(10)17/h2-9H,1H3,(H2,18,19,21,22)
• InChI Key: PMPAEYAEYUSWPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NC2=NN=C(S2)C3=CC=CC=C3F
• Molecular Formula: C16H13FN4O2S
• Molecular Weight: 344.4 g/mol

Description

The compound “N-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-N’-(2-methoxyphenyl)urea” is a complex organic molecule that contains several functional groups and structural features. It includes a 1,3,4-thiadiazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms and one sulfur atom. This ring is known to exhibit a wide range of biological activities. The compound also contains a urea group (NH-CO-NH), a fluorophenyl group, and a methoxyphenyl group.

Scientific Research Applications

Anticancer Activity

1,3,4-Thiadiazole derivatives have been extensively studied for their potential as anticancer agents. They can disrupt processes related to DNA replication, thereby inhibiting the replication of cancer cells. .

Anticonvulsant Properties

Modifications in the 1,3,4-thiadiazole moiety have shown promising results as anticonvulsant agents. .

Antimicrobial and Antifungal Effects

Thiadiazole derivatives possess antimicrobial and antifungal properties. .

Anti-inflammatory and Analgesic Uses

The anti-inflammatory and analgesic effects of thiadiazole derivatives are well-documented. .

Antidepressant and Antipsychotic Applications

These compounds have also been explored for their antidepressant and antipsychotic potential. .

Antidiabetic Potential

The 1,3,4-thiadiazole scaffold has been associated with antidiabetic activity. .

Antihypertensive and Cardiovascular Effects

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Neuroprotective Attributes

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Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , and 1,3,4-thiadiazole derivatives tend to show significant therapeutic potential .

Mode of Action

It is known that 1,3,4-thiadiazole derivatives have the ability to disrupt processes related to dna replication . This allows them to inhibit the replication of both bacterial and cancer cells .

Biochemical Pathways

It is known that compounds with similar structures can have diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Result of Action

It is known that 1,3,4-thiadiazole derivatives can inhibit the replication of both bacterial and cancer cells .